4-(3-bromopropoxy)benzene-1-sulfonyl chloride
Description
“4-(3-bromopropoxy)benzene-1-sulfonyl chloride” is a chemical compound with the molecular weight of 313.6 . It is used as an activating agent in the synthesis of oligodeoxyribo- and oligoribo- nucleotides in solution .
Synthesis Analysis
The synthesis of this compound involves a reaction with phosphorus pentachloride and sodium benzenesulfonate . The mixture is heated in an oil bath at 170–180° for fifteen hours . After the heating period, the mixture is cooled and water with cracked ice are added . The product is then separated, washed, filtered if necessary, and distilled under reduced pressure for purification .Molecular Structure Analysis
The IUPAC name of this compound is 4-(3-bromopropoxy)benzenesulfonyl chloride . The InChI code is 1S/C9H10BrClO3S/c10-6-1-7-14-8-2-4-9(5-3-8)15(11,12)13/h2-5H,1,6-7H2 .Chemical Reactions Analysis
This compound is involved in electrophilic aromatic substitution reactions . The reaction involves the attack of an electrophile at carbon to form a cationic intermediate . The aromatic ring is regenerated from this cationic intermediate by loss of a proton from the sp3-hybridized carbon .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3-bromopropoxy)benzene-1-sulfonyl chloride involves the reaction of 4-hydroxybenzenesulfonyl chloride with 3-bromopropyl alcohol in the presence of a base to form the intermediate 4-(3-bromopropoxy)benzenesulfonyl chloride, which is then treated with thionyl chloride to yield the final product.", "Starting Materials": [ "4-hydroxybenzenesulfonyl chloride", "3-bromopropyl alcohol", "base", "thionyl chloride" ], "Reaction": [ "Step 1: 4-hydroxybenzenesulfonyl chloride is dissolved in a suitable solvent and a base such as triethylamine is added to the reaction mixture.", "Step 2: 3-bromopropyl alcohol is added dropwise to the reaction mixture and the resulting mixture is stirred at room temperature for several hours.", "Step 3: The reaction mixture is then quenched with water and extracted with an organic solvent such as dichloromethane.", "Step 4: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield the intermediate 4-(3-bromopropoxy)benzenesulfonyl chloride.", "Step 5: The intermediate is then dissolved in anhydrous dichloromethane and thionyl chloride is added dropwise to the reaction mixture.", "Step 6: The resulting mixture is stirred at room temperature for several hours and then concentrated under reduced pressure to yield the final product, 4-(3-bromopropoxy)benzene-1-sulfonyl chloride." ] } | |
CAS RN |
138557-92-3 |
Molecular Formula |
C9H10BrClO3S |
Molecular Weight |
313.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
